Cas no 1804635-68-4 (Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804635-68-4
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4841392
• Update Time: 2025-08-01

Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-17-7-5(4-11)3-6(9(16)18-2)8(15-7)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： DASXYHWMRPXCHC-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(=C(C(=O)OC)C=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate: A Comprehensive Overview

Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate, with the CAS number 1804635-68-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a methoxy group, and a trifluoromethoxy group. These substituents confer unique chemical properties and reactivity, making it a valuable molecule for various applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that facilitates specific interactions with biological targets. The bromomethyl group at position 3 introduces electrophilic character, enabling participation in nucleophilic substitution reactions. Meanwhile, the methoxy group at position 2 and the trifluoromethoxy group at position 6 contribute to electronic effects, enhancing the molecule's stability and bioavailability. The carboxylate ester at position 5 further modulates the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate as a lead compound in drug discovery. Its unique combination of functional groups allows for precise targeting of specific enzymes and receptors, making it a promising candidate in the development of novel therapeutic agents. For instance, researchers have explored its inhibitory effects on kinases involved in cancer progression, demonstrating its potential as an anticancer agent.

In the agrochemical sector, this compound has shown remarkable activity as a herbicide. Its ability to inhibit key enzymes involved in plant metabolism makes it effective against a wide range of weeds without adversely affecting crop plants. Field trials have confirmed its high efficacy and low environmental impact, positioning it as a sustainable solution for weed control.

The synthesis of Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate involves a multi-step process that requires meticulous control over reaction conditions. The use of advanced synthetic techniques, such as Suzuki coupling and nucleophilic aromatic substitution, ensures high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

From an environmental perspective, this compound exhibits favorable biodegradation characteristics. Studies have shown that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in soil and water systems. This attribute aligns with global efforts to develop eco-friendly agrochemicals and pharmaceuticals.

In conclusion, Methyl 3-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804635-68-4) is a versatile compound with immense potential across multiple industries. Its unique chemical structure, combined with cutting-edge research findings, underscores its role as a key player in modern drug discovery and agricultural innovation.